N-ethyl-4-(3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl)piperidine-1-carboxamide

• IUPAC Name: N-ethyl-4-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]piperidine-1-carboxamide
• InChI: InChI=1S/C13H22N4O3/c1-3-14-13(18)17-7-4-10(5-8-17)12-15-11(16-20-12)6-9-19-2/h10H,3-9H2,1-2H3,(H,14,18)
• InChI Key: PIMXSSDXWCRJLT-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)N1CCC(CC1)C2=NC(=NO2)CCOC
• Molecular Formula: C13H22N4O3
• Molecular Weight: 282.34 g/mol

Description

N-ethyl-4-(3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl)piperidine-1-carboxamide, also known as JNJ-1930942, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound was first synthesized in 2009 by Johnson & Johnson Pharmaceutical Research and Development, LLC. Since then, it has been the subject of numerous scientific studies aimed at understanding its mechanism of action and potential applications.

Scientific Research Applications

Receptor Antagonism and Molecular Interaction

Research has identified compounds with similar structural features to "N-ethyl-4-(3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl)piperidine-1-carboxamide" as potent receptor antagonists. For instance, WAY-100635 has been identified as a selective antagonist for 5-HT1A receptors, demonstrating significant effects on serotonin-containing neurons (Craven, Grahame-Smith, & Newberry, 1994). This highlights the potential of structurally related compounds to modulate neurotransmitter systems, offering insights into therapeutic applications for neuropsychiatric disorders.

Antimicrobial and Anticancer Activity

Compounds within this chemical family have been evaluated for antimicrobial and anticancer properties. For example, derivatives of 1,3,4-oxadiazole bearing piperidine units have shown moderate to significant antimicrobial and anticancer activities, underscoring the therapeutic potential of such molecules (Khalid et al., 2016). The structural manipulation of these compounds can lead to novel treatments for infectious diseases and cancer.

Tubulin Inhibition and Antiproliferative Effects

A new class of 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides has been discovered as tubulin inhibitors with antiproliferative effects (Krasavin et al., 2014). These findings open new avenues for developing anticancer agents by targeting the tubulin protein, crucial for cell division.

Prokinetic Agent Derivatives

The synthesis and biological evaluation of Cinitapride and related benzimidazole derivatives as potential prokinetic agents for gastrointestinal motility disorders have been explored (Srinivasulu, Reddy, Hegde, & Chakrabart, 2005). This research underscores the adaptability of the chemical framework for addressing gastrointestinal conditions.